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Compound of Interest

Compound Name: 5-Methoxy-2-methylbenzofuran

Cat. No.: B085128 Get Quote

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 5-Methoxy-2-
methylbenzofuran

Introduction: The Analytical Imperative for
Benzofuran Scaffolds
Benzofuran derivatives represent a cornerstone in medicinal chemistry and drug development,

exhibiting a wide array of pharmacological activities, including antimicrobial, anti-inflammatory,

and anticancer properties[1]. The specific compound, 5-Methoxy-2-methylbenzofuran
(C₁₀H₁₀O₂, Molar Mass: 162.19 g/mol ), incorporates key structural motifs—a benzofuran core,

a methyl group at the 2-position, and a methoxy group at the 5-position—that influence its

chemical behavior and biological function[2][3]. For researchers in drug discovery and

development, a precise understanding of its molecular structure and stability is paramount.

Electron Ionization Mass Spectrometry (EI-MS) is a fundamental technique for this purpose,

providing a reproducible fragmentation "fingerprint" that offers deep structural insights.

This guide provides a detailed analysis of the expected EI-MS fragmentation pattern of 5-
Methoxy-2-methylbenzofuran. As a Senior Application Scientist, the following discussion is

built not on a single data sheet, but on a synthesis of established fragmentation principles for

aromatic, ethereal, and heterocyclic compounds, supported by spectral data from structurally

analogous molecules.

Proposed Core Fragmentation Pathways
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Under standard 70 eV Electron Ionization conditions, 5-Methoxy-2-methylbenzofuran is

expected to produce a distinct mass spectrum characterized by a prominent molecular ion and

several key fragment ions. The fragmentation is dictated by the relative stability of the resulting

radical cations and neutral losses, primarily influenced by the methoxy group and the 2-methyl

group attached to the stable benzofuran ring system.

The primary fragmentation events are hypothesized to be the loss of a hydrogen radical from

the 2-methyl group and the loss of a methyl radical from the 5-methoxy group. These initial

cleavages lead to the formation of highly stabilized cations, which subsequently undergo

further fragmentation.
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Pathway 1: Benzylic Cleavage

Pathway 2: Ether Cleavage Pathway 3: Rearrangement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.ptfarm.pl/pub/File/Acta_Poloniae/2012/6/1055.pdf
https://www.chemicalbook.com/synthesis/5-methoxy-2-methylbenzofuran.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-methylbenzofuran
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-methylbenzofuran
https://www.benchchem.com/product/b085128#mass-spectrometry-fragmentation-pattern-of-5-methoxy-2-methylbenzofuran
https://www.benchchem.com/product/b085128#mass-spectrometry-fragmentation-pattern-of-5-methoxy-2-methylbenzofuran
https://www.benchchem.com/product/b085128#mass-spectrometry-fragmentation-pattern-of-5-methoxy-2-methylbenzofuran
https://www.benchchem.com/product/b085128#mass-spectrometry-fragmentation-pattern-of-5-methoxy-2-methylbenzofuran
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

